Cas no 2229421-31-0 (4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexan-1-amine
• CAS No: 2229421-31-0
• MF: C₉H₁₅F₂N₅
• MW: 231.24570775032
• CID: 6429935
• PubChem ID: 165633658
• Update Time: 2025-11-01

4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexan-1-amine
• 4,4-difluoro-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclohexan-1-amine
• 2229421-31-0
• EN300-1955843

• Inchi： 1S/C9H15F2N5/c10-9(11)3-1-8(12,2-4-9)5-6-16-7-13-14-15-16/h7H,1-6,12H2
• InChI Key： CFNDLLBUAXOLSM-UHFFFAOYSA-N
• SMILES： FC1(CCC(CCN2C=NN=N2)(CC1)N)F

Computed Properties

• Exact Mass: 231.12955182g/mol
• Monoisotopic Mass: 231.12955182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 4,4-difluoro-1-2-(1H-1,2,3,4-tetrazol-1-yl)ethylcyclohexan-1-amine

Research Brief on 4,4-Difluoro-1-[2-(1H-1,2,3,4-Tetrazol-1-yl)ethyl]cyclohexan-1-amine (CAS: 2229421-31-0)

In recent years, the compound 4,4-difluoro-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclohexan-1-amine (CAS: 2229421-31-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features—including a difluorinated cyclohexyl ring and a tetrazole moiety—has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 4,4-difluoro-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclohexan-1-amine involves a multi-step process that emphasizes the introduction of fluorine atoms and the tetrazole group, both of which are critical for its bioactivity. Fluorination enhances the molecule's metabolic stability and membrane permeability, while the tetrazole ring contributes to its binding affinity with biological targets. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

Pharmacological evaluations have revealed that this compound exhibits notable activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders such as anxiety and depression. In vitro and in vivo studies have demonstrated its ability to cross the blood-brain barrier and exert effects at nanomolar concentrations. These findings suggest its potential as a lead compound for the development of novel central nervous system (CNS) therapeutics.

Furthermore, recent research has explored the compound's interactions with enzymes and proteins relevant to inflammatory and metabolic diseases. Preliminary data indicate that it may inhibit key pathways involved in inflammation, making it a candidate for treating conditions like rheumatoid arthritis and diabetes. However, further studies are required to elucidate its exact mechanisms and optimize its pharmacokinetic profile.

In conclusion, 4,4-difluoro-1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]cyclohexan-1-amine represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to refine its synthesis, expand its pharmacological applications, and address any safety concerns. As the scientific community continues to investigate this compound, it is expected to play a significant role in the development of next-generation pharmaceuticals.